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Compound of Interest

Compound Name: Carbomer 934

Cat. No.: B3432583 Get Quote

Welcome to the technical support center for Carbomer 934. This resource is designed to assist

researchers, scientists, and drug development professionals in overcoming common

challenges associated with the preparation of Carbomer 934 dispersions, with a primary focus

on preventing aggregation.

Frequently Asked Questions (FAQs)
Q1: What is Carbomer 934 and what are its primary applications?

Carbomer 934 is a high molecular weight polymer of acrylic acid cross-linked with allyl ethers

of sucrose.[1] It is a cornerstone excipient in the pharmaceutical and cosmetic industries,

primarily functioning as a rheology modifier.[1][2] Its main applications include forming stable

gels, suspensions, and emulsions.[1][2]

Q2: What is the mechanism behind Carbomer 934's thickening properties?

The thickening property of Carbomer 934 is activated upon neutralization of its acidic

carboxylic acid groups.[1] In an aqueous dispersion, the polymer molecules remain in a coiled

state.[1] When a neutralizing agent (e.g., sodium hydroxide, triethanolamine) is added, the

carboxyl groups ionize.[1] The resulting electrostatic repulsion between the negatively charged

carboxylate ions causes the polymer chains to uncoil and swell, significantly increasing the

viscosity of the solution and forming a gel.[1][2]

Q3: What causes the formation of "fish eyes" or aggregates in Carbomer 934 dispersions?
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"Fish eyes" are undissolved or partially hydrated clumps of Carbomer 934 powder. They form

when the surface of the powder hydrates too quickly upon contact with water, creating a gel-

like barrier that prevents water from penetrating the interior of the particle.[3] This leads to a

non-homogenous dispersion with reduced viscosity and performance.

Q4: How does pH affect the viscosity of a Carbomer 934 dispersion?

The pH of the dispersion is a critical factor influencing its viscosity. Carbomer 934 dispersions

are acidic, with a pH of approximately 2.7 - 3.5 for a 0.5% aqueous dispersion.[1] The viscosity

dramatically increases upon neutralization to a pH of 6-10.[4] The maximum viscosity is

typically achieved within a pH range of 7.3 - 7.8.[1]

Q5: Can electrolytes impact the stability of my Carbomer 934 dispersion?

Yes, the presence of electrolytes (salts) can significantly decrease the viscosity of a Carbomer
934 gel.[4] The ions from the salt can shield the charges on the polymer backbone, reducing

the electrostatic repulsion and causing the polymer chains to coil, which leads to a loss of

viscosity.[5]

Troubleshooting Guide
This guide addresses specific issues you may encounter during the preparation of Carbomer
934 dispersions.
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Issue Potential Cause Troubleshooting Steps

"Fish Eyes" or Aggregates in

the Dispersion

1. Improper Dispersion

Technique: Adding the powder

too quickly or into a non-

agitated liquid.[3] 2. Insufficient

Hydration Time: Not allowing

enough time for the polymer to

fully hydrate before

neutralization.[1]

1. Slow and Controlled

Addition: Sift the Carbomer

934 powder slowly into the

vortex of a vigorously agitated

liquid.[1] 2. Use of a Sieve:

Pass the powder through a

sieve to break up any existing

agglomerates before adding it

to the liquid.[3] 3. Allow for

Adequate Hydration: Continue

stirring after the powder is

added and then allow the

dispersion to stand for a period

(e.g., 2-24 hours) to ensure

complete hydration.[1]

Low Viscosity of the Final Gel

1. Incomplete Neutralization:

The pH of the dispersion is not

within the optimal range (6-10).

[4] 2. Presence of Electrolytes:

Contamination with salts or

addition of ionic active

ingredients.[4] 3. Excessive

Shear: Using extremely high-

shear mixing after

neutralization can permanently

break down the polymer

structure.[3][6] 4. UV

Degradation: Exposure to UV

light can cause polymer

degradation.[7]

1. pH Adjustment: Carefully

monitor and adjust the pH of

the dispersion using a suitable

neutralizing agent until the

desired viscosity is achieved.

[1] 2. Minimize Electrolytes:

Use deionized water and

consider the ionic strength of

any additives. 3. Controlled

Mixing: Avoid prolonged

exposure to high-shear mixing

after the gel has formed.[8] 4.

Light Protection: Store the

dispersion in a light-protected

container.[7]

Inconsistent Batch-to-Batch

Viscosity

1. Variations in Raw Material:

Differences in the properties of

Carbomer 934 batches. 2.

Inconsistent Processing

Parameters: Variations in

1. Quality Control: Test

incoming raw materials for key

properties. 2. Standard

Operating Procedures (SOPs):

Implement and strictly follow
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mixing speed, time,

temperature, or rate of addition

of powder and neutralizer.

detailed SOPs for the

dispersion and neutralization

process.

Cloudy or Hazy Gel

1. Entrapped Air: Vigorous

mixing can introduce air

bubbles that are difficult to

remove.[9] 2. Incomplete

Hydration: Undissolved

particles can cause

cloudiness.

1. Minimize Aeration: Use

mixing techniques that

minimize vortexing and air

incorporation. Consider

vacuum deaeration if

necessary.[3] 2. Ensure Full

Hydration: Follow the

recommended hydration

procedure before

neutralization.[1]

Quantitative Data: Viscosity of Neutralized Carbomer
934 Aqueous Dispersions
The following table provides typical viscosity values for neutralized Carbomer 934 dispersions

at different concentrations. Note that these values can be influenced by the specific neutralizing

agent used and the exact pH.

Concentration (w/w %) pH Viscosity (cP)

0.2% 7.3 - 7.8 2,050 - 5,450

0.5% 7.3 - 7.8 30,500 - 39,400

Data sourced from BenchChem Technical Guide.[1]

Experimental Protocols
Protocol 1: Standard Preparation of a Carbomer 934
Aqueous Gel
This protocol outlines a standard method for preparing a simple aqueous gel with Carbomer
934.
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Dispersion:

Measure the required amount of purified water into a suitable vessel equipped with a

mechanical stirrer.

Create a vortex by agitating the water at a moderate speed (e.g., 600-800 rpm).[10]

Slowly and carefully sift the Carbomer 934 powder into the vortex to prevent the formation

of clumps.[1]

Hydration:

Continue stirring the dispersion for a minimum of 30 minutes or until the polymer is fully

dispersed.[1]

For optimal results, allow the dispersion to stand for 2-24 hours to ensure complete

hydration of the polymer particles.[1]

Neutralization:

While stirring at a low speed, slowly add a neutralizing agent (e.g., 10% w/v sodium

hydroxide solution or triethanolamine) dropwise.[1]

Monitor the pH of the dispersion continuously.

As the pH approaches neutrality (typically pH 6-8), a significant increase in viscosity will

be observed, and a clear gel will form.[1]

Continue adding the neutralizing agent until the target pH and viscosity are reached.

Final Mixing:

Gently mix the gel to ensure homogeneity. Avoid high-speed mixing, which can cause a

permanent loss of viscosity.[8]

Protocol 2: Viscosity Measurement of a Carbomer 934
Gel
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This protocol describes a standard method for measuring the viscosity of a prepared

Carbomer 934 gel.

Instrument: A rotational viscometer (e.g., Brookfield type) is commonly used.[1]

Spindle and Speed Selection: Choose an appropriate spindle and rotational speed based on

the expected viscosity of the gel. For highly viscous gels, a T-bar spindle with a helipath

stand may be necessary to ensure fresh material is constantly being measured.[1]

Sample Preparation: Place a sufficient amount of the gel in a beaker, ensuring there are no

air bubbles.

Equilibration: Allow the sample to equilibrate to the desired temperature (e.g., 25°C).[1]

Measurement:

Lower the spindle into the gel to the appropriate immersion mark.

Begin rotation and allow the reading to stabilize before recording the viscosity value.

Take multiple readings at different locations within the sample to ensure accuracy.

Visualizations
Experimental Workflow for Carbomer 934 Gel
Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dispersions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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